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Compound of Interest

Compound Name: CEF3

Cat. No.: B612712 Get Quote

The proper disposal of laboratory materials is a critical component of ensuring safety and

environmental responsibility. The term "CEF3" can refer to different substances, primarily

Cerium (III) Fluoride (CeF₃), a chemical compound, or "Cef-3," a trade name for the antibiotic

Cefixime. This guide provides detailed disposal procedures for both, tailored for researchers,

scientists, and drug development professionals.

Section 1: Disposal of Cerium (III) Fluoride (CeF₃)
Cerium (III) Fluoride is a water-insoluble cerium source used in various applications, including

metal production and optical deposition.[1] It is classified as hazardous, causing skin, eye, and

respiratory irritation.[2]

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult your institution's

Environmental Health and Safety (EHS) department for specific guidance based on local, state,

and federal regulations.

Personal Protective Equipment (PPE): When handling Cerium (III) Fluoride, the following PPE

is mandatory:

Gloves: Chemically resistant gloves.[2]

Eye Protection: Safety glasses with side shields or chemical splash goggles.[2]
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Respiratory Protection: Use a NIOSH/MSHA approved respirator if exposure limits are

exceeded or if irritation is experienced.[2]

Lab Coat: To protect from spills and contamination.[2]

Spill Management: In the event of a spill, isolate the area and ensure proper ventilation.[3] For

solid material, gently vacuum or sweep up the powder, avoiding dust generation, and place it in

a designated hazardous waste container.[3]

Quantitative Data on Cerium (III) Fluoride
Property Value Source

Molecular Formula CeF₃ [1]

Molecular Weight 197.12 g/mol [1]

Appearance White powder [1]

Melting Point 1460 °C (2660 °F) [1]

Boiling Point 2300 °C (4172 °F) [1]

Density 6.16 g/cm³ [1]

Solubility in Water Insoluble [1]

Hazard Codes Xn (Harmful) [1]

Risk Codes

20/21/22 (Harmful by

inhalation, in contact with skin,

and if swallowed), 36/37/38

(Irritating to eyes, respiratory

system, and skin)

[1]

Step-by-Step Disposal Protocol for Cerium (III) Fluoride
The primary method for the disposal of Cerium (III) Fluoride is through your institution's

chemical waste program.

Waste Identification: Identify Cerium (III) Fluoride waste as hazardous chemical waste.
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Segregation: Do not mix Cerium (III) Fluoride waste with other waste streams unless

explicitly permitted by your EHS department. Keep it separate from biological waste, sharps,

and radioactive waste.

Container Selection:

Solid Waste: Collect solid Cerium (III) Fluoride waste (e.g., unused powder, contaminated

PPE, weigh boats) in a designated, leak-proof container with a secure lid.

Labeling:

Affix a hazardous waste label to the container.

Clearly write "Hazardous Waste" and "Cerium (III) Fluoride."

Include the name and contact information of the generating laboratory.

Accumulation:

Store the waste container in a designated satellite accumulation area.

Keep the container closed except when adding waste.

Do not exceed 90% capacity of the container.

Request Pickup: Once the container is full or the accumulation time limit is reached, request

a waste pickup from your institution's EHS department.

Final Disposal: EHS will arrange for the collection and transport of the waste to a licensed

hazardous waste management facility for proper disposal, which is typically incineration.

Cerium (III) Fluoride Disposal Workflow
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In the Laboratory EHS Responsibility
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Caption: Workflow for the proper disposal of Cerium (III) Fluoride waste.

Section 2: Disposal of "Cef-3" (Cefixime)
Pharmaceutical Waste
"Cef-3" is a trade name for Cefixime, a third-generation cephalosporin antibiotic.[4] Improper

disposal of antibiotics can contribute to environmental contamination and the development of

antibiotic-resistant bacteria.[5]

Immediate Safety and Handling Precautions
Consult your institution's EHS or Biosafety department for specific protocols for pharmaceutical

waste management.

Personal Protective Equipment (PPE): Standard laboratory PPE, including gloves, eye

protection, and a lab coat, should be worn when handling Cefixime waste.

Step-by-Step Disposal Protocol for "Cef-3" (Cefixime)
Never dispose of Cefixime or any antibiotic down the drain or in the regular trash.[6] The

recommended method is through a designated pharmaceutical waste stream.

Waste Identification: Identify all materials containing Cefixime as pharmaceutical waste. This

includes expired or unused tablets/suspensions, and materials used in their preparation or

administration.

Segregation: Keep Cefixime waste separate from other chemical, biological, and radioactive

waste streams.
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Container Selection:

Use a designated, clearly labeled pharmaceutical waste container. These containers are

often color-coded (e.g., black or blue) and provided by your institution's waste

management program.

The container should be leak-proof and have a secure lid.

Labeling:

Ensure the container is clearly labeled as "Pharmaceutical Waste for Incineration" or as

required by your institution.

If required, list the contents on the label.

Accumulation:

Store the pharmaceutical waste container in a secure, designated area away from patient

care areas and general laboratory traffic.

Keep the container closed at all times except when adding waste.

Request Pickup: When the container is full, arrange for a pickup through your institution's

EHS or contracted waste management provider.

Final Disposal: The collected pharmaceutical waste will be transported to a licensed facility

for disposal, with incineration being the preferred method.[5] Some communities may also

have pharmaceutical take-back programs.[5]

"Cef-3" (Cefixime) Disposal Workflow

In the Laboratory/Clinic Disposal Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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